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Compound of Interest

Compound Name: L-METHIONINE (1-13C)

Cat. No.: B1579931

Get Quote

Executive Safety Directive: The Isotope Distinction
CRITICAL DISTINCTION: L-Methionine (1-13C) contains a stable isotope (Carbon-13). It is

NOT radioactive.[1]

Do NOT dispose of this material in radioactive waste streams (e.g., with

or

).

Do NOT use Geiger counters or liquid scintillation counting for detection; these methods will

yield false negatives as

does not emit ionizing radiation.

Action: Handle strictly as Chemical Waste or Biological Waste depending on the

experimental matrix.
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Before disposal, the intrinsic hazards of the material must be understood. L-Methionine is a

naturally occurring amino acid.[2] The

enrichment does not alter its chemical toxicity profile.

Parameter Classification Notes

GHS Classification Non-Hazardous

Not classified as dangerous

according to GHS/CLP

regulations.[1]

RCRA Status (USA) Non-Regulated

Not listed as P-list or U-list

hazardous waste (40 CFR

261.33).

Flammability Low

May be combustible at high

temperatures (finely divided

dust).

Toxicity Low
LD50 (Oral, Rat) > 10,000

mg/kg.

Environmental High BOD

High Biological Oxygen

Demand (BOD).[3] Large

quantities can deplete oxygen

in water systems.

Expert Insight: While L-Methionine is non-toxic, "drain disposal" is rarely acceptable in

professional research environments. The introduction of bulk amino acids into sanitary sewers

can cause bacterial blooms and violate local municipal discharge permits regarding BOD limits.

Waste Segregation Logic
Effective disposal relies on the matrix—what the isotope is dissolved in—rather than the

isotope itself.
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Decision Matrix: Waste Stream Selection

Waste Generation:
L-METHIONINE (1-13C)

Is it Solid/Pure?

Is it in Biological Media?
(Cells/Tissue/Serum)

No (Liquid/Solution)

Chemical Waste Stream
(Non-Hazardous Solids)

Yes (Excess Powder)

Is it in Hazardous Solvent?
(e.g., CDCl3, DMSO)

No (Chemical Solution)

Biological Waste Stream
(Autoclave/Incinerate)

Yes (Cell Culture)

Hazardous Chemical Waste
(Segregate by Solvent)

Yes (NMR/Synthesis)

Sanitary Sewer
(ONLY with EHS Approval)

No (Aqueous Buffer)

Click to download full resolution via product page

Figure 1:Logical decision tree for segregating stable isotope waste based on the solvent matrix

and biological contamination risk.

Detailed Disposal Protocols
Protocol A: Solid Waste (Excess Pure Substance)
Context: Expired shelf stock or spilled powder.
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Containerization: Collect solid material in a chemically compatible container (HDPE or

Glass).

Labeling: Label as "Non-Hazardous Chemical Waste."

Crucial: Explicitly write "Contains Stable Isotope (13C) - Non-Radioactive" on the tag to

prevent confusion by waste handlers.

Disposal: Submit for pickup by your facility's chemical waste management team.

Why? Although non-hazardous, land-filling chemical powders via regular trash is often

prohibited by institutional policy to prevent "unknown white powder" scares.

Protocol B: Aqueous Solutions (Buffers/Media without Cells)
Context: Stock solutions in water or PBS.

Volume Check:

< 1 Liter: Bulking with other non-hazardous aqueous waste is preferred.

> 1 Liter: Check local EHS guidelines.

Drain Disposal (Conditional):

If the solution contains only L-Methionine (1-13C), water, and benign salts (PBS), it may

be eligible for sanitary sewer disposal.

Requirement: You must verify this with your local EHS officer.

Procedure: Flush with 20x volume of water to prevent pipe stagnation and bacterial

growth.

Protocol C: Solvent-Based Waste (NMR/Synthesis)
Context: L-Methionine (1-13C) dissolved in Deuterated Chloroform (

) or DMSO.

The Solvent Rules: The hazard class is dictated by the solvent, not the methionine.
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Segregation:

Halogenated: If dissolved in Chloroform (

) or Dichloromethane (

).

Non-Halogenated: If dissolved in DMSO, Methanol, or Ethanol.

Labeling: Complete the hazardous waste tag listing the solvent as the primary constituent

and "Trace L-Methionine (1-13C)" as a constituent.

Protocol D: Biological Waste (Metabolic Tracing)
Context: Cell culture media or lysates containing the tracer.

Biohazard Primacy: If the waste contains human/animal cells or viral vectors, biological

safety rules supersede chemical rules.

Deactivation:

Liquid Media: Add bleach (final concentration 10%) for 20 minutes, then drain dispose (if

permitted) or solidify.

Solid/Plastics: Collect in biohazard bags.

Terminal Disposal: Autoclave or Incinerate.

Note: Incineration is safe. The

will oxidize to

, which is a natural, stable atmospheric component.

Regulatory Compliance & Documentation
USA (EPA/RCRA): L-Methionine is not a listed hazardous waste. However, under 40 CFR

262.11, the generator must determine if the waste exhibits hazardous characteristics

(Ignitability, Corrosivity, Reactivity, Toxicity). Pure L-Methionine exhibits none of these [1].
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Europe (REACH/CLP): Ensure the Safety Data Sheet (SDS) is available. No special

hazardous waste codes apply to the pure substance [2].

Inventory Management: Although not radioactive, stable isotopes are expensive. Maintain a

"cradle-to-grave" inventory to prevent accumulation of unknown vials, which become costly

to identify and dispose of later.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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